Cas no 81327-47-1 ((4R,5R)-2,2-二甲基-1,3-二氧-4,5-二甲酸 4,5-双异丙酯)

• Product Name: (4R,5R)-2,2-二甲基-1,3-二氧-4,5-二甲酸 4,5-双异丙酯
• CAS No: 81327-47-1
• MF: C₁₃H₂₂O₆
• MW: 274.310184955597
• CID: 3030304
• Update Time: 2025-08-04

(4R,5R)-2,2-二甲基-1,3-二氧-4,5-二甲酸 4,5-双异丙酯 Chemical and Physical Properties

Names and Identifiers

• (4R,5R)-2,2-二甲基-1,3-二氧-4,5-二甲酸 4,5-双异丙酯
• (4R,5R)-2,2-diMethyl-1,3-Dioxolane-4,5-dicarboxylic acid 4,5-bis(1-Methylethyl) ester
• (4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxylic Acid 4,5-Bis(isopropyl) Ester,99%e.e.
• (4R,5R)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarboxylic Acid 4,5-Bis(isopropyl) Ester

• Inchi： 1S/C13H22O6/c1-7(2)16-11(14)9-10(12(15)17-8(3)4)19-13(5,6)18-9/h7-10H,1-6H3/t9-,10-/m1/s1
• InChI Key： DSGKZMJPCBCYID-NXEZZACHSA-N
• SMILES： O1[C@@H](C(OC(C)C)=O)[C@H](C(OC(C)C)=O)OC1(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (4R,5R)-2,2-二甲基-1,3-二氧-4,5-二甲酸 4,5-双异丙酯

Introduction to (4R,5R)-2,2-dimethyl-1,3-dioxo-4,5-dimethyl ester (CAS No. 81327-47-1)

The compound (4R,5R)-2,2-dimethyl-1,3-dioxo-4,5-dimethyl ester (CAS No. 81327-47-1) is a highly specialized organic molecule that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique stereochemistry and functional groups, which make it a promising candidate for various applications in drug development and material science.

At the core of its molecular structure lies a tetrahydropyranone backbone, which is modified by the presence of two methyl groups at the 2-position and two methyl esters at the 4 and 5 positions. The stereochemistry at the 4 and 5 positions is specifically (4R,5R), which is a critical feature that influences its reactivity and biological activity. This specific arrangement of substituents contributes to the compound's stability and its ability to participate in various chemical transformations.

The (4R,5R)-2,2-dimethyl-1,3-dioxo-4,5-dimethyl ester is particularly intriguing due to its potential applications in the synthesis of complex molecules. Its structural framework is reminiscent of natural products found in plants and microorganisms, suggesting that it could serve as a precursor in the development of novel therapeutic agents. The presence of multiple stereocenters makes it a valuable scaffold for exploring chiral chemistry, which is essential for designing enantiomerically pure drugs with enhanced efficacy and reduced side effects.

In recent years, there has been growing interest in the use of tetrahydropyranones as building blocks in medicinal chemistry. These compounds are known for their versatility in forming hydrogen bonds and their ability to mimic key pharmacophores found in biologically active molecules. The (4R,5R)-2,2-dimethyl-1,3-dioxo-4,5-dimethyl ester (CAS No. 81327-47-1) exemplifies this trend by combining a rigid core with flexible substituents that can be modified to target specific biological pathways.

One of the most exciting developments in the field has been the discovery of new synthetic routes to this compound. Researchers have been exploring catalytic methods that allow for the efficient construction of complex stereocenters without resorting to harsh conditions or expensive reagents. These advancements have not only improved the yield and purity of the target molecule but also opened up new possibilities for its application in drug discovery programs.

The (4R,5R)-2,2-dimethyl-1,3-dioxo-4,5-dimethyl ester (CAS No. 81327-47-1) has also been studied for its potential role in materials science. Its unique structural features make it an excellent candidate for developing novel polymers and coatings with enhanced mechanical properties and biodegradability. Additionally, its ability to undergo controlled polymerization reactions suggests that it could be used to create advanced materials with tailored functionalities.

Recent studies have highlighted the compound's utility as an intermediate in the synthesis of bioactive natural products. By leveraging its structural motif, researchers have been able to construct complex scaffolds that mimic known pharmacological targets. This approach has led to the discovery of several promising lead compounds with potential therapeutic applications in areas such as oncology and neurology.

The stereochemistry of (4R,5R)-2,2-dimethyl-1,3-dioxo-4,5-dimethyl ester (CAS No. 81327-47-1) has been extensively studied to understand how it influences its biological activity. Computational modeling has shown that the specific arrangement of substituents enhances binding affinity to certain enzymes and receptors. This knowledge has been instrumental in designing derivatives with improved pharmacokinetic profiles and reduced toxicity.

In conclusion,(4R,5R)-2,2-dimethyl-1,3-dioxo-4,5-dimethyl ester (CAS No. 81327-47-1) represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structural features make it a valuable tool for researchers working on drug development、material science，and synthetic chemistry。 As our understanding of its properties continues to grow，we can expect to see even more innovative uses emerge from this versatile compound。